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Compound of Interest

Compound Name:
2-DEOXY-D-GLUCOSE-6-

PHOSPHATE

CAS No.: 3573-50-0

Cat. No.: B1201913

Get Quote

Executive Summary: The "Trapped" Metabolite
2-Deoxy-D-glucose-6-phosphate (2-DG-6-P) is not merely a chemical reagent; it is a potent,

biologically active metabolic intermediate.[1][2] Unlike its precursor, 2-Deoxy-D-glucose (2-DG),

which is actively transported into cells, 2-DG-6-P is the product of intracellular phosphorylation

by hexokinase.[1][2][3][4][5]

Why this matters for handling:

Metabolic Trapping: biologically, it accumulates because it cannot be isomerized by

phosphoglucose isomerase (PGI).[1] In the lab, this means it is a direct inhibitor of glycolytic

enzymes in cell-free assays.

Stability Sensitivity: As a phosphorylated sugar, it is prone to hydrolysis and is hygroscopic.

Improper handling doesn't just risk safety; it destroys the reagent's analytical value.

This guide prioritizes User Safety (preventing inhalation of a metabolic inhibitor) and Product

Integrity (preventing hydrolysis).
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Risk Assessment & Hazard Identification
While often classified as "Caution: Substance not fully tested" or a Category 2 Irritant in many

Safety Data Sheets (SDS), 2-DG-6-P should be handled with the respect due to a metabolic

disruptor.

Hazard Category Specific Risk Mechanism of Action

Inhalation Moderate

As a fine lyophilized powder,

airborne dust can be inhaled.

Systemic absorption may

inhibit glycolysis in mucosal

tissues.

Skin/Eye Contact Low/Moderate
Mechanical irritation (crystals)

and potential sensitization.

Biological High

ATP Depletion: If absorbed

significantly, it acts as a

competitive inhibitor of

hexokinase and glucose-6-

phosphate dehydrogenase

(G6PDH).

Personal Protective Equipment (PPE) Matrix
Do not rely on minimum standards. Use this matrix to select PPE based on your specific

operation.
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Operation
Respiratory
Protection

Hand
Protection

Eye/Face
Protection

Body
Protection

Sealed Storage None required Nitrile (4 mil) Safety Glasses Lab Coat

Weighing (Solid)

N95/FFP2 Mask

(if outside hood)

or Fume Hood

Nitrile (Double

glove

recommended)

Safety Goggles

(tight fitting)

Lab Coat (taped

cuffs preferred)

Solubilization
Fume Hood sash

at working height

Nitrile (Change

immediately if

splashed)

Safety Goggles Lab Coat

Spill Cleanup
P100/P3

Respirator

Nitrile

(Thick/Chemical

Resistant)

Face Shield +

Goggles

Tyvek Suit or

Apron

Senior Scientist Note:Always double-glove when weighing the solid powder. Sugar phosphates

are sticky when slightly moist; if the powder gets on a glove and you touch a door handle, you

spread a metabolic inhibitor across the lab.

Scientific Context: The Mechanism of Action[1][6]
Understanding why we handle this chemical carefully requires visualizing its biological fate. It

acts as a "dead-end" metabolite.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space GLUT TransporterUptake 2-Deoxy-D-Glucose
(Precursor)

Facilitated Diffusion

Cytosol

Hexokinase
(Enzyme)

Substrate 2-DG-6-P
(The Reagent)

Phosphorylation
(ATP -> ADP)

Feedback Inhibition

Phosphoglucose
Isomerase

Cannot Isomerize Glycolysis
Pathway

Click to download full resolution via product page

Figure 1: The Metabolic Trapping Mechanism. 2-DG-6-P accumulates because it cannot be

processed by Phosphoglucose Isomerase, leading to feedback inhibition of Hexokinase.[3][5]

Operational Protocol: Handling & Reconstitution
This protocol ensures the stability of the phosphate group, which is the most labile part of the

molecule.

Phase 1: Reception & Storage
Inspection: Upon receipt, check the vial for clumping. Clumping indicates moisture ingress.

Temperature: Store immediately at -20°C.

Desiccation: Ensure the vial is stored inside a secondary container with desiccant packs

(silica gel).

Phase 2: Reconstitution (The Critical Step)
Reagent Integrity Rule: Aqueous solutions of 2-DG-6-P are unstable. Prepare fresh.

Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to reach

room temperature (approx. 20 mins) before opening.

Why? Opening a cold vial condenses atmospheric water onto the powder, causing rapid

hydrolysis.
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Weighing:

Use an analytical balance inside a fume hood or a balance enclosure.

Use an antistatic gun if the powder is flyaway.

Solvent Selection:

Preferred: PBS (pH 7.2) or Tris-HCl (pH 7.5).

Avoid: Highly acidic (< pH 5) or basic (> pH 9) solutions, which accelerate

dephosphorylation.

Dissolution:

Add buffer to the powder. Vortex gently.

Solubility is generally ~10 mg/mL in PBS.[6]

Usage: Keep the solution on ice. Use within 24 hours. Discard unused solution; do not

refreeze.

Emergency Procedures: Spills & Disposal
Minor Spill (< 500 mg)

Alert: Notify nearby personnel.

PPE: Don N95 mask, double nitrile gloves, and safety glasses.

Containment: Cover the powder gently with damp paper towels (to prevent dust generation).

Cleanup: Wipe up the damp powder. Clean the surface with 70% Ethanol.

Disposal: Place waste in a sealed bag labeled "Chemical Waste - Metabolic Inhibitor."

Disposal of Aqueous Waste
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Do not pour down the drain. While not an acute environmental toxin, it disrupts microbial

metabolism in water treatment systems.

Collect in a container labeled: "Non-Hazardous Buffer with Trace Organics."

Hand over to EHS for incineration or chemical treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

